N-Benzyl Albuterol-d9

Core Science & Biosynthesis

What is the chemical structure of N-Benzyl Albuterol-d9

An In-depth Technical Guide to N-Benzyl Albuterol-d9

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of N-Benzyl Albuterol-d9, a stable isotope-labeled (SIL) internal standard crucial for high-precision quantitative analysis. As the "gold standard" in mass spectrometry, the use of deuterated standards is fundamental to achieving accurate and reproducible results in bioanalysis.[1] We will explore the chemical structure, properties, and typical applications of N-Benzyl Albuterol-d9, with a focus on its role in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows. This document synthesizes technical data with field-proven insights to provide a practical resource for scientists in pharmaceutical development, bioanalysis, and clinical research.

The Foundational Role of Stable Isotope-Labeled Internal Standards

Quantitative mass spectrometry is susceptible to variations arising from sample preparation, instrumental drift, and matrix effects.[1][2] Matrix effects, where co-eluting components from biological samples like plasma or urine unpredictably suppress or enhance analyte ionization, are a primary source of analytical inaccuracy.[1][3] An ideal internal standard (IS) is a compound added at a known concentration to all samples, standards, and quality controls at the beginning of the analytical workflow.[1] By tracking the ratio of the analyte's signal to the IS's signal, these sources of variability can be effectively normalized.[1]

The most effective internal standards are stable isotope-labeled versions of the analyte.[1] N-Benzyl Albuterol-d9 is the deuterated analogue of N-Benzyl Albuterol, a known impurity and derivative of the bronchodilator Albuterol (Salbutamol).[4][] It is chemically identical to the analyte but has a slightly higher mass due to the substitution of nine hydrogen atoms with deuterium.[2] This property allows it to co-elute with the analyte during chromatographic separation while being distinctly resolved by the mass spectrometer, enabling robust correction for experimental variability.[3][6]

Chemical Structure and Physicochemical Properties

A precise understanding of the standard's identity is critical for its correct application.

• Chemical Name: α¹-[[(1,1-Dimethylethyl-d9)(phenylmethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol[4][7]

• Common Synonyms: N-Benzyl Salbutamol-d9

• Molecular Formula: C₂₀H₁₈D₉NO₃[7][8]

• Molecular Weight: Approximately 338.49 g/mol [4][8]

The structure features nine deuterium atoms replacing the hydrogens on the tert-butyl group. This specific placement is on non-exchangeable positions, which is critical for ensuring the stability of the label throughout the analytical process and preventing back-exchange with hydrogen atoms.[2]

Caption: Chemical Structure of N-Benzyl Albuterol-d9.

Data Summary Table

Parameter	Value	Source
Purity	Typically >95% or >98%	[7]
Appearance	Solid (specifics often not provided)	[9]
Storage	2-8°C, protected from light	[4]
Applications	Labeled internal standard for bioanalysis	[4][10]

Quality & Characterization: A Self-Validating System

The integrity of any quantitative analysis depends on the quality of the internal standard. A multi-technique approach to characterization provides a self-validating system that ensures identity, purity, and isotopic enrichment.

Expertise & Experience: Do not rely on a single analytical technique. Orthogonal methods (e.g., chromatography and spectroscopy) are required to build a complete and trustworthy profile of the standard.

• High-Performance Liquid Chromatography (HPLC): Used to determine chemical purity. A single, sharp chromatographic peak is expected, indicating the absence of significant impurities that could interfere with the analysis.

• Mass Spectrometry (MS): Confirms the molecular weight and isotopic enrichment. The mass spectrum should show a clear molecular ion peak corresponding to the deuterated compound (e.g., m/z 339.5 for [M+H]⁺) and a distribution pattern confirming the incorporation of nine deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides definitive structural confirmation and verifies the location of the deuterium labels. In the ¹H NMR spectrum, the signals corresponding to the protons on the tert-butyl group should be absent, confirming successful deuteration at the intended sites.

Experimental Protocol: Quantification in a Biological Matrix

This section provides a detailed workflow for the quantification of N-Benzyl Albuterol in human plasma using N-Benzyl Albuterol-d9 as the internal standard via LC-MS/MS.

Trustworthiness: This protocol incorporates protein precipitation, a robust and widely used technique for sample cleanup in bioanalysis.[6] The early addition of the internal standard is a critical step to ensure it experiences the same processing conditions as the analyte.[2]

Caption: Bioanalytical workflow for plasma sample analysis.

Step-by-Step Methodology

• Preparation of Solutions:

  • Prepare a 1 mg/mL stock solution of N-Benzyl Albuterol (analyte) and N-Benzyl Albuterol-d9 (IS) in methanol.

  • From the analyte stock, prepare a series of calibration standards (e.g., 1-1000 ng/mL) via serial dilution in a surrogate matrix (e.g., 50:50 methanol:water).

  • Prepare a working IS solution at a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation:

  • To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the working IS solution.

  • Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge the samples at 14,000g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new plate or vials.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of mobile phase A.

• LC-MS/MS Conditions (Example):

  • LC System: UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B, hold, and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM).

    • N-Benzyl Albuterol: Q1 m/z 328.2 → Q3 m/z 220.1 (example transition).

    • N-Benzyl Albuterol-d9: Q1 m/z 337.2 → Q3 m/z 229.1 (example transition).

• Data Analysis:

  • Integrate the peak areas for both the analyte and the IS.

  • Calculate the peak area ratio (Analyte Area / IS Area) for all samples.

  • Generate a calibration curve by plotting the peak area ratio versus concentration for the calibration standards using a linear regression model.

  • Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

N-Benzyl Albuterol-d9 serves as a high-fidelity internal standard for the precise quantification of its unlabeled analogue in complex biological matrices. Its design as a stable isotope-labeled compound makes it the superior choice for mitigating analytical variability in LC-MS/MS workflows, thereby ensuring the accuracy, precision, and reproducibility of results.[1] The protocols and principles outlined in this guide provide a robust framework for researchers to confidently implement N-Benzyl Albuterol-d9 in demanding bioanalytical applications, ultimately leading to higher quality data in drug development and clinical studies.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). Google.
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• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? (n.d.). Biotailored.
• N-Benzyl Albuterol-d9 - BioOrganics. (n.d.). BioOrganics.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• N-Benzyl Albuterol-d9 | CAS No. NA | Clearsynth. (n.d.). Clearsynth.
• Chemical Name : N-Benzyl Albuterol-d9 | Pharmaffiliates. (n.d.). Pharmaffiliates.
• N-Benzyl Albuterol-d9 | CAS NA | Cat No KL-05-03020 - Kaaris Lab. (n.d.). Kaaris Lab.
• CAS 24085-03-8 (N-Benzyl albuterol) - BOC Sciences. (n.d.). BOC Sciences.
• N-Benzyl Albuterol | CAS 24085-03-8 - LGC Standards. (n.d.). LGC Standards.
• 4-Benzyl Salbutamol (CAS 56796-66-8) - Cayman Chemical. (n.d.). Cayman Chemical.
• Salbutamol-d9 (Albuterol-d9) | Stable Isotope - MedchemExpress.com. (n.d.). MedchemExpress.

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Isotopic Purity Analysis of N-Benzyl Albuterol-d9 Reference Standards: A Comprehensive Guide for Bioanalytical Workflows

Executive Summary

N-Benzyl Albuterol-d9 (Molecular Formula: C20​H18​D9​NO3​ ) is a highly specialized stable isotope-labeled (SIL) compound. In pharmaceutical development, it serves a dual purpose: it acts as a robust internal standard (SIL-IS) for the LC-MS/MS bioanalysis of complex matrices, and it functions as a critical late-stage synthetic precursor to Albuterol-d9 [3]. The incorporation of nine deuterium atoms on the tert-butyl moiety provides a +9 Da mass shift, which is theoretically ideal for avoiding natural isotopic overlap with the unlabelled analyte.

However, isotopic purity is not merely a checkbox on a Certificate of Analysis; it is the foundational bedrock of assay sensitivity. Incomplete deuteration during chemical synthesis or subsequent hydrogen-deuterium (H/D) back-exchange can result in a heterogeneous mixture of lower isotopologues (d8, d7) or, fatally, the unlabelled (d0) species. This guide provides a rigorous, self-validating analytical framework for quantifying the isotopic purity of N-Benzyl Albuterol-d9, ensuring absolute compliance with global regulatory standards.

Mechanistic Grounding: The Causality of Isotopic Cross-Talk

To understand why we must rigorously analyze isotopic purity, we must examine the causality of "isotopic cross-talk" in mass spectrometry.

In quantitative LC-MS/MS, the SIL-IS is spiked into all calibration standards, quality controls, and unknown samples at a constant, relatively high concentration (typically 50 to 100 times the Lower Limit of Quantification, LLOQ). Because N-Benzyl Albuterol-d9 and unlabelled N-Benzyl Albuterol share identical physicochemical properties, they co-elute chromatographically.

If the N-Benzyl Albuterol-d9 reference standard contains even a 0.5% fraction of the unlabelled d0 isotopologue, spiking this standard into a blank matrix will introduce a phantom concentration of the unlabelled analyte. This co-eluting d0 impurity will be ionized and detected in the analyte's Multiple Reaction Monitoring (MRM) channel, artificially inflating the baseline signal. According to both the FDA Bioanalytical Method Validation Guidance [1] and the EMA ICH M10 guidelines [2], the internal standard must not contribute an interference signal greater than 20% of the analyte response at the LLOQ.

Mechanism of isotopic cross-talk where d0 impurities in the SIL-IS inflate the analyte LLOQ signal.

Analytical Strategy: The Dual-Orthogonal Approach

Mass spectrometry alone is insufficient for complete isotopic characterization because it only provides the sum of the isotopes, not their spatial distribution across the molecule. To establish absolute trustworthiness, we employ a dual-orthogonal strategy:

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): Determines the exact isotopic envelope and quantifies the trace d0 fraction.

• Quantitative Nuclear Magnetic Resonance (qNMR): Verifies that the deuterium atoms are specifically localized to the tert-butyl group and confirms the absence of residual protons at that site.

Dual-orthogonal analytical workflow for validating the isotopic purity of N-Benzyl Albuterol-d9.

Experimental Protocols

Protocol 1: LC-HRMS Isotopic Distribution Analysis

Causality Note: Why use LC-HRMS instead of direct infusion? Direct infusion can introduce ion suppression from synthetic salts or isobaric interferences from structural isomers. By coupling UPLC to HRMS, we temporally resolve the target analyte from background noise, ensuring the isotopic envelope strictly represents N-Benzyl Albuterol-d9.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the N-Benzyl Albuterol-d9 standard in 50:50 Methanol:Water (v/v) containing 0.1% formic acid to a final concentration of 1 µg/mL.

• Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 UPLC column (e.g., 2.1 x 50 mm). Utilize a gradient elution of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) to elute the compound.

• HRMS Acquisition: Operate a Q-TOF or Orbitrap mass spectrometer in positive electrospray ionization (ESI+) mode. Set the mass resolution to >60,000 (at m/z 200). This high resolution is critical to distinguish the synthetic d8 isotopologue from the naturally occurring 13C isotope of the d9 species.

• Data Extraction: Extract the Extracted Ion Chromatograms (XICs) for the exact [M+H]+ masses using a narrow 5 ppm mass window.

• Self-Validating System (The Deuterium Spike): To ensure the HRMS source is not artificially generating d0 signals via in-source H/D back-exchange, perform a parallel injection of the standard dissolved in D2​O/CD3​OD . If the d0 signal vanishes in the deuterated solvent, the initial d0 reading was an artifact of the mass spectrometer's ionization source, not a true synthetic impurity.

Protocol 2: Quantitative 1H-NMR (qNMR) for Site-Specific Validation

Causality Note: Mass spectrometry confirms the total mass but cannot prove where the deuterium resides. qNMR confirms that the 9 deuterium atoms are exclusively located on the tert-butyl group.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5 mg of the N-Benzyl Albuterol-d9 standard in 0.6 mL of Methanol-d4 ( CD3​OD ).

• Self-Validating Calibrant Addition: Spike a known gravimetric quantity of an internal calibrant (e.g., maleic acid) into the NMR tube. This creates a self-validating system where the absolute molarity of the standard is verified simultaneously with its isotopic distribution, ensuring no invisible inorganic salts are artificially inflating the sample weight.

• Acquisition Parameters: Acquire a 1H -NMR spectrum at 400 MHz or higher. Set the relaxation delay (D1) to >10 seconds. Why? Protons in different chemical environments relax at different rates. A short D1 truncates the signal of slow-relaxing protons, skewing the quantitative integration. 10 seconds ensures >5T1​ for absolute quantitative accuracy.

• Integration & Evaluation: Anchor the integration of the aromatic benzyl protons (5H) as the internal reference value of 5.00. Evaluate the chemical shift region around 1.0 - 1.4 ppm, where the 9 protons of the tert-butyl group would normally appear. The integration of this peak must be <0.09 to confirm >99% deuterium incorporation at this specific site.

Data Presentation & Acceptance Criteria

To ensure the N-Benzyl Albuterol-d9 standard will not cause regulatory failure during bioanalytical method validation, the HRMS isotopic distribution must meet stringent acceptance criteria. The table below outlines the exact masses and the maximum allowable abundances for each isotopologue.

Isotopologue	Exact Mass [M+H]+	Target Abundance (%)	Regulatory Acceptance Criteria
d9 (Target)	339.263 Da	> 99.0 %	≥98.0%
d8	338.257 Da	< 1.0 %	≤2.0%
d7	337.251 Da	< 0.1 %	≤0.5%
d0 (Unlabelled)	330.207 Da	Not Detected	≤0.1% (Critical)

Note: The exact mass calculations are based on the unlabelled N-Benzyl Albuterol base formula ( C20​H27​NO3​ ) and the fully deuterated formula ( C20​H18​D9​NO3​ ).

If the d0 species is detected, the bioanalytical scientist must calculate the anticipated LLOQ interference using the following equation prior to assay validation:

Interference (%)=(Area of Analyte at LLOQArea of d0 in IS Spike​)×100

If this value exceeds 20%, the N-Benzyl Albuterol-d9 batch must be rejected or the IS working concentration must be significantly reduced [1][2].

References

• "Bioanalytical Method Validation Guidance for Industry", U.S. Food and Drug Administration (FDA),[Link]

• "ICH M10 on bioanalytical method validation - Scientific guideline", European Medicines Agency (EMA),[Link]

Precision Quantification in Pharmacokinetics: The Role of N-Benzyl Albuterol-d9 in Beta-Agonist Metabolism Studies

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

In drug development and forensic toxicology, the accurate quantification of beta-2 adrenergic agonists and their metabolites is paramount. Albuterol (salbutamol) undergoes complex biotransformation, yielding specific trace metabolites such as N-benzyl albuterol. To achieve high-fidelity pharmacokinetic (PK) profiling, stable isotope-labeled internal standards (SIL-IS) are strictly required. This technical guide elucidates the mechanistic role of N-Benzyl Albuterol-d9, detailing its physicochemical advantages, its causality in mitigating matrix effects, and a self-validating experimental protocol for liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Metabolic Landscape of Beta-Agonists

Beta-adrenergic receptor agonists are synthetic compounds utilized clinically for bronchodilation (e.g., in asthma and COPD) and are occasionally monitored in livestock due to their illicit use for muscle accretion[1]. Albuterol, a prominent beta-2 agonist, is extensively metabolized in vivo. While its primary metabolic route involves sulfate conjugation, minor oxidative and alkylated metabolites, including N-benzyl albuterol, are generated during hepatic biotransformation and are also recognized as pharmaceutical impurities in bulk drug formulations[2][3].

Fig 1. Biotransformation and elimination pathway of Albuterol to N-Benzyl Albuterol.

Detecting these trace-level metabolites in complex biological matrices (e.g., plasma, urine) requires ultra-sensitive analytical techniques. Mass spectrometry (MS) is the gold standard for such metabolism studies[4]. However, Electrospray Ionization (ESI) is highly susceptible to matrix effects—where co-eluting endogenous compounds suppress or enhance the ionization of the target analyte.

Mechanistic Causality: Why N-Benzyl Albuterol-d9?

To counteract matrix-induced ionization variability, an internal standard must be introduced early in the sample preparation phase. N-Benzyl Albuterol-d9 (Molecular Formula: C₂₀H₁₈D₉NO₃, MW: 338.49 g/mol ) serves as the optimal SIL-IS for profiling this specific metabolic pathway.

As an Application Scientist, I emphasize that the selection of a deuterium-labeled analog with a +9 Da mass shift is not arbitrary; it is rooted in isotopic purity and chromatographic fidelity:

• Elimination of Isotopic Cross-Talk: Natural carbon-13 isotopes cause an unlabeled molecule to exhibit M+1 or M+2 peaks. A minor +3 or +4 Da shift might still suffer from spectral overlap if the biological analyte concentration is excessively high. The +9 Da shift provided by the nine deuterium atoms on the tert-butyl group ensures absolute mass resolution between the analyte and the IS, providing a pristine background signal[5][6].

• Chromatographic Co-elution: Unlike structural analogs, a stable isotope-labeled standard shares the exact physicochemical properties (pKa, lipophilicity) of the target metabolite. Consequently, N-Benzyl Albuterol-d9 co-elutes with unlabeled N-benzyl albuterol during reversed-phase liquid chromatography. They enter the ESI source simultaneously, experiencing the exact same matrix suppression or enhancement. Normalizing the analyte peak area to the IS peak area mathematically cancels out the matrix effect, rendering the assay self-validating[1][7].

Fig 2. LC-MS/MS workflow utilizing N-Benzyl Albuterol-d9 as an internal standard.

Self-Validating Experimental Protocol: High-Fidelity LC-MS/MS

The following methodology outlines a robust, self-validating workflow for the extraction and quantification of N-benzyl albuterol from human plasma using N-Benzyl Albuterol-d9.

Step 1: Standard Preparation and Spiking

• Prepare a stock solution of N-Benzyl Albuterol-d9 at 1.0 mg/mL in LC-MS grade methanol.

• Dilute the stock to a working internal standard (IS) solution of 50 ng/mL.

• Aliquot 200 µL of biological sample (plasma or urine) into a microcentrifuge tube.

• Spike the sample with 20 µL of the IS working solution.

  • Causality Check: Spiking before any extraction ensures that any volumetric losses, thermal degradation, or incomplete recoveries during sample cleanup equally affect both the analyte and the IS, maintaining a constant quantitative ratio.*

Step 2: Solid-Phase Extraction (SPE) Clean-up

• Condition a mixed-mode cation exchange (MCX) SPE cartridge with 1 mL methanol, followed by 1 mL of 2% formic acid in water.

• Dilute the spiked sample with 200 µL of 2% formic acid to disrupt protein binding and ionize the basic amine groups of the analytes.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove neutral lipids and endogenous interferences.

• Elute the target analytes using 1 mL of 5% ammonium hydroxide in methanol.

  • Causality Check: The basic pH neutralizes the amine, releasing it from the cation-exchange sorbent into the organic elution solvent.*

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.

Step 3: LC-MS/MS Analysis

• Inject 5 µL of the reconstituted sample onto a C18 analytical column (e.g., 2.1 x 50 mm, 1.7 µm).

• Utilize a gradient elution with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) Multiple Reaction Monitoring (MRM) mode.

Quantitative Data & MRM Parameters

To ensure maximum sensitivity and specificity, the mass spectrometer must be tuned to specific precursor-to-product ion transitions. The quantitative parameters are summarized in Table 1 below.

Table 1: Optimized MRM Parameters for Beta-Agonist Metabolism Profiling

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)	Role
Albuterol	240.2	148.1	15	50	Target Drug
N-Benzyl Albuterol	330.2	148.1	20	50	Target Metabolite
N-Benzyl Albuterol-d9	339.2	148.1	20	50	Internal Standard

Note on Fragmentation Causality: The product ion at m/z 148.1 corresponds to the cleavage of the substituted amine, leaving the stable phenolic core. Because the deuterium atoms are located on the tert-butyl group (which is lost during this specific fragmentation), the product ion mass remains identical across the unlabeled and labeled N-benzyl species, simplifying the collision energy optimization across the assay.

Conclusion

The integration of N-Benzyl Albuterol-d9 into beta-agonist metabolism studies exemplifies the intersection of synthetic chemistry and analytical precision. By leveraging the +9 Da mass shift and identical chromatographic behavior of this stable isotope-labeled standard, researchers can construct self-validating LC-MS/MS protocols. This approach effectively neutralizes matrix effects and extraction variances, ensuring that pharmacokinetic data reflects true biological clearance rather than analytical artifacts.

References[6] Title: Salbutamol-d9 (Albuterol-d9) | Stable Isotope. Source: medchemexpress.com. URL: 5]">https://www.medchemexpress.com[5] Title: N-Benzyl Albuterol-d9 | CAS NA | Cat No KL-05-03020. Source: kaarislabs.com. URL: 7]">https://www.kaarislabs.com[7] Title: (R)-(-)-Albuterol D9. Source: clearsynth.com. URL: 2]">https://www.clearsynth.com[2] Title: CAS 24085-03-8: α1-[[(1,1-Dimetiletil)(fenilmetil)amino]me…. Source: cymitquimica.com. URL: https://www.cymitquimica.com[1] Title: Determination of Beta-Adrenergic Receptor Agonists in Animal Tissues and Urine Using Liquid Chromatography-Tandem Quadrupole Mas. Source: lcms.cz. URL: https://www.lcms.cz[8] Title: Evaluating non-targeted analysis methods for chemical characterization of organic contaminants in different matrices to estimate children's exposure. Source: nih.gov. URL: https://www.ncbi.nlm.nih.gov/pmc/[3] Title: Albuterol | MedChemExpress (MCE) Life Science Reagents. Source: medchemexpress.com. URL: https://www.medchemexpress.com[4] Title: The use of stable isotopes in drug metabolism studies. Source: researchgate.net. URL: https://www.researchgate.net

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A Technical Guide to the Molecular Weight and Exact Mass Calculation of N-Benzyl Albuterol-d9

This in-depth guide provides a comprehensive methodology for the calculation of the molecular weight and exact mass of N-Benzyl Albuterol-d9, a deuterated analog of a Salbutamol (Albuterol) impurity. This document is intended for researchers, scientists, and drug development professionals who require a precise understanding of these fundamental molecular properties for applications in mass spectrometry, quantitative analysis, and metabolic studies.

Introduction: The Significance of Isotopic Labeling and Precise Mass Determination

In modern pharmaceutical analysis and drug metabolism studies, isotopically labeled internal standards are indispensable. N-Benzyl Albuterol-d9, where nine hydrogen atoms have been replaced by deuterium, serves as an ideal internal standard for the quantification of N-Benzyl Albuterol. The deuterium labeling provides a distinct mass shift, allowing for clear differentiation from the unlabeled analyte in mass spectrometry, without significantly altering its chemical properties.

Accurate determination of both the average molecular weight and the monoisotopic exact mass is critical. The average molecular weight is calculated using the weighted average of the masses of all naturally occurring isotopes of each element. This value is crucial for gravimetric analysis and the preparation of solutions with known molar concentrations. Conversely, the exact mass is the mass of a molecule calculated using the mass of the most abundant isotope of each element (or the specific isotope in the case of labeled compounds). This value is paramount for high-resolution mass spectrometry (HRMS), where it is used for precise mass measurements to confirm elemental composition.

Foundational Data: Molecular Formula and Atomic Masses

The first step in any mass calculation is to establish the correct molecular formula and the precise masses of the constituent atoms and their isotopes.

The molecular formula for N-Benzyl Albuterol-d9 is C₂₀H₁₈D₉NO₃ .[1][2][3]

For our calculations, we will use the following atomic and isotopic masses:

Element	Isotope	Symbol	Isotopic Mass (Da)	Standard Atomic Weight (Da)
Carbon	¹²C	C	12.000000 (by definition)[4][5][6][7][8]	12.011
Hydrogen	¹H	H	1.007825[9][10]	1.008[11][12][13]
Deuterium	²H	D	2.014102[9][10][14][15][16][17]	2.014
Nitrogen	¹⁴N	N	14.003074[18]	14.007[19][20][21][22]
Oxygen	¹⁶O	O	15.994915	15.999[23][24][25][26][27]

Calculation Methodologies

Average Molecular Weight Calculation

The average molecular weight is determined by summing the standard atomic weights of all atoms in the molecular formula. This accounts for the natural abundance of all stable isotopes for each element.

Experimental Protocol: Step-by-Step Calculation of Average Molecular Weight

• List the elements and their counts from the molecular formula: C₂₀H₁₈D₉NO₃.

  • Carbon (C): 20

  • Hydrogen (H): 18

  • Deuterium (D): 9

  • Nitrogen (N): 1

  • Oxygen (O): 3

• Multiply the count of each element by its standard atomic weight.

  • C: 20 * 12.011 Da = 240.22 Da

  • H: 18 * 1.008 Da = 18.144 Da

  • D: 9 * 2.014 Da = 18.126 Da

  • N: 1 * 14.007 Da = 14.007 Da

  • O: 3 * 15.999 Da = 47.997 Da

• Sum the results to obtain the average molecular weight.

  • Total Average Molecular Weight = 240.22 + 18.144 + 18.126 + 14.007 + 47.997 = 338.494 Da

This calculated value aligns with the molecular weight provided by commercial suppliers.[1][3]

Exact Mass Calculation

The exact mass is calculated using the mass of the most abundant stable isotope for each element. For N-Benzyl Albuterol-d9, we use the specific mass of the deuterium isotope. This value is what would be observed for the monoisotopic peak in high-resolution mass spectrometry.

Experimental Protocol: Step-by-Step Calculation of Exact Mass

• List the isotopes and their counts from the molecular formula: C₂₀H₁₈D₉NO₃.

  • Carbon (¹²C): 20

  • Hydrogen (¹H): 18

  • Deuterium (²H): 9

  • Nitrogen (¹⁴N): 1

  • Oxygen (¹⁶O): 3

• Multiply the count of each isotope by its specific isotopic mass.

  • ¹²C: 20 * 12.000000 Da = 240.000000 Da

  • ¹H: 18 * 1.007825 Da = 18.14085 Da

  • ²H (D): 9 * 2.014102 Da = 18.126918 Da

  • ¹⁴N: 1 * 14.003074 Da = 14.003074 Da

  • ¹⁶O: 3 * 15.994915 Da = 47.984745 Da

• Sum the results to obtain the exact mass.

  • Total Exact Mass = 240.000000 + 18.14085 + 18.126918 + 14.003074 + 47.984745 = 338.255587 Da

Summary of Calculated Mass Data

For clarity and quick reference, the calculated values are summarized in the table below.

Parameter	Value (Da)
Average Molecular Weight	338.494
Exact Mass (Monoisotopic)	338.255587

Visualization of the Calculation Workflow

The logical flow for determining these critical molecular parameters can be visualized as follows:

Caption: Workflow for calculating the average molecular weight and exact mass.

Conclusion

The precise calculation of both average molecular weight and exact mass is a foundational requirement in analytical chemistry and drug development. For isotopically labeled compounds like N-Benzyl Albuterol-d9, understanding the distinction and the correct methodology for each calculation is paramount. The average molecular weight (338.494 Da) is essential for stoichiometric purposes, while the exact mass (338.255587 Da) is critical for the unambiguous identification and confirmation of the molecule's elemental composition via high-resolution mass spectrometry. This guide provides the necessary theoretical grounding and step-by-step protocols to ensure these values are determined with the highest degree of accuracy.

References

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• BioOrganics. (n.d.). N-Benzyl Albuterol-d9. Retrieved from [Link]

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• Britannica. (2026, February 16). Oxygen. Retrieved from [Link]

• Britannica. (2026, March 13). Deuterium. Retrieved from [Link]

• Britannica. (n.d.). Carbon-12. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of N-Benzyl Albuterol-d9 in Human Plasma

Abstract

This document provides a comprehensive guide to the sample preparation of N-Benzyl Albuterol in human plasma for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will explore three prevalent extraction methodologies: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). This guide is intended for researchers, scientists, and drug development professionals, offering in-depth, step-by-step protocols and the scientific rationale behind each technique. The use of a stable isotope-labeled internal standard, N-Benzyl Albuterol-d9, is central to these protocols to ensure accuracy and precision by compensating for matrix effects and procedural losses.

Introduction: The Imperative for Robust Sample Preparation

N-Benzyl Albuterol is a beta-2 adrenergic agonist and a key analyte in pharmacokinetic and metabolic studies. Accurate quantification in a complex biological matrix such as human plasma is critical for reliable data. Human plasma is a challenging matrix containing high concentrations of proteins, lipids, salts, and endogenous metabolites that can interfere with analysis, leading to ion suppression or enhancement in the mass spectrometer.[1][2][3]

Effective sample preparation is, therefore, the most critical step in the bioanalytical workflow. The primary objectives are:

• Removal of interfering matrix components: Primarily proteins and phospholipids, which are known to cause significant matrix effects and can compromise the analytical column and mass spectrometer.[2][4]

• Analyte concentration: To achieve the required sensitivity for detecting low concentrations of the drug.

• Solvent exchange: To ensure the final sample is in a solvent compatible with the LC-MS/MS system.

The Role of the Deuterated Internal Standard: N-Benzyl Albuterol-d9

The use of a stable isotope-labeled internal standard (SIL-IS), such as N-Benzyl Albuterol-d9, is the gold standard in quantitative LC-MS/MS.[5] A SIL-IS is chemically identical to the analyte but has a higher mass due to the incorporation of heavy isotopes (in this case, deuterium).

Causality: Because N-Benzyl Albuterol-d9 is chemically and physically almost identical to the unlabeled analyte, it experiences the same extraction recovery, matrix effects, and ionization response.[6][7] By adding a known amount of the SIL-IS to the plasma sample at the beginning of the workflow, any sample loss or variation during preparation and analysis can be normalized, leading to highly accurate and precise quantification.[5][8] This approach is a cornerstone of regulatory guidelines for bioanalytical method validation.[9][10]

Protocol I: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing the bulk of proteins from plasma samples. It is often used in high-throughput screening environments where speed is essential.

Mechanism: The addition of a water-miscible organic solvent, such as acetonitrile, disrupts the solvation shell of the proteins, causing them to denature and precipitate out of solution.[11]

Expertise & Experience: Acetonitrile is generally preferred over methanol as it tends to precipitate proteins more effectively, resulting in a cleaner supernatant.[11][12] A solvent-to-plasma ratio of at least 3:1 (v/v) is recommended to ensure complete protein removal.[13] While fast, PPT is a non-selective "crude" cleanup, often leaving behind phospholipids and other small molecules that can cause matrix effects.[4][14]

Step-by-Step Protocol for Protein Precipitation

• Sample Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the N-Benzyl Albuterol-d9 working solution (concentration should be appropriate for the expected analyte range) to each plasma sample.

• Precipitation: Add 300 µL of ice-cold acetonitrile to the tube.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition for LC-MS/MS analysis.

• Final Centrifugation: Centrifuge the reconstituted sample at 14,000 x g for 5 minutes to pellet any remaining particulates before injection.

Visual Workflow: Protein Precipitation

Caption: Workflow for Protein Precipitation.

Protocol II: Liquid-Liquid Extraction (LLE)

LLE offers a cleaner sample extract compared to PPT by partitioning the analyte of interest into an immiscible organic solvent, leaving many polar interferences behind in the aqueous layer.

Mechanism: LLE is based on the differential solubility of the analyte between two immiscible phases (aqueous plasma and an organic solvent). The pH of the aqueous phase is often adjusted to ensure the analyte is in a neutral, more hydrophobic state, which enhances its partitioning into the organic solvent.

Expertise & Experience: For a basic compound like N-Benzyl Albuterol, adjusting the plasma pH to a basic level (e.g., pH 9-10) with a buffer like ammonium hydroxide will neutralize the amine groups, making the molecule less polar and more soluble in an organic solvent like ethyl acetate or methyl tert-butyl ether (MTBE).[15] MTBE is often preferred due to its lower water solubility and tendency to form fewer emulsions.

Step-by-Step Protocol for Liquid-Liquid Extraction

• Sample Aliquoting: Pipette 200 µL of human plasma into a 2.0 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the N-Benzyl Albuterol-d9 working solution.

• pH Adjustment: Add 50 µL of 0.1 M ammonium hydroxide to basify the sample. Vortex briefly.

• Extraction Solvent Addition: Add 1 mL of ethyl acetate to the tube.

• Extraction: Vortex vigorously for 2 minutes to ensure efficient extraction.

• Centrifugation: Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube, being careful not to aspirate any of the lower aqueous layer.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition.

• Injection: Vortex briefly and inject into the LC-MS/MS system.

Visual Workflow: Liquid-Liquid Extraction

Caption: Workflow for Liquid-Liquid Extraction.

Protocol III: Solid-Phase Extraction (SPE)

SPE is the most powerful technique for sample cleanup, providing the highest level of selectivity and concentration, thereby minimizing matrix effects and maximizing sensitivity.[16]

Mechanism: SPE utilizes a packed bed of sorbent material in a cartridge or 96-well plate format. The sample is loaded onto the sorbent, which retains the analyte based on specific chemical interactions (e.g., hydrophobic, ion-exchange). Interfering components are then washed away, and the purified analyte is eluted with a strong solvent.[16]

Expertise & Experience: For N-Benzyl Albuterol, a mixed-mode cation-exchange SPE sorbent is ideal. This sorbent possesses both reversed-phase (hydrophobic) and strong cation-exchange (ionic) properties. This dual retention mechanism allows for a very rigorous washing procedure to remove neutral, acidic, and weakly basic interferences, resulting in an exceptionally clean extract. This is particularly effective at removing phospholipids.[4]

Step-by-Step Protocol for Solid-Phase Extraction (Mixed-Mode Cation Exchange)

• Sample Pre-treatment:

  • Pipette 200 µL of human plasma into a clean tube.

  • Add 10 µL of the N-Benzyl Albuterol-d9 working solution.

  • Add 200 µL of 2% phosphoric acid in water to acidify the sample and disrupt protein binding. Vortex to mix.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation-exchange SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water. Do not allow the sorbent bed to dry out.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing Steps:

  • Wash 1 (Polar Interferences): Wash the cartridge with 1 mL of 0.1 M acetic acid.

  • Wash 2 (Non-polar Interferences): Wash the cartridge with 1 mL of methanol. This step removes phospholipids and other hydrophobic interferences.

• Elution:

  • Dry the cartridge under vacuum for 1-2 minutes to remove residual wash solvents.

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube. The basic elution solvent neutralizes the analyte, disrupting its ionic bond with the sorbent.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase starting condition.

• Injection:

  • Vortex briefly and inject into the LC-MS/MS system.

Visual Workflow: Solid-Phase Extraction

Caption: Workflow for Solid-Phase Extraction.

Method Comparison and Data Summary

The choice of sample preparation protocol depends on the specific requirements of the assay, such as required sensitivity, throughput, and cost. Below is a summary of expected performance characteristics for each method when analyzing N-Benzyl Albuterol in human plasma.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Extraction Recovery	> 90% (but variable)	80 - 95%	> 90% (highly consistent)
Matrix Effect	High potential for ion suppression	Moderate	Minimal
Sample Cleanliness	Low	Medium	High
Throughput	High	Medium	Medium-Low (can be automated)
Cost per Sample	Low	Low-Medium	High
Method Development	Simple	Moderate	Complex
Typical LLOQ	~0.5 - 1 ng/mL	~0.25 - 0.5 ng/mL	< 0.1 ng/mL[17]

Note: LLOQ (Lower Limit of Quantification) values are estimates based on typical performance and may vary depending on the LC-MS/MS system used.

Conclusion and Recommendations

The selection of an appropriate sample preparation protocol is a critical decision that directly impacts the quality and reliability of bioanalytical data.

• Protein Precipitation is suitable for early discovery or high-throughput applications where speed is prioritized over ultimate sensitivity and data quality.

• Liquid-Liquid Extraction provides a good balance between sample cleanliness and throughput, making it a viable option for many preclinical and clinical studies.

• Solid-Phase Extraction is the recommended method for regulated bioanalysis and when the highest levels of sensitivity and data integrity are required. Its ability to effectively remove interfering phospholipids makes it the most robust choice for minimizing matrix effects.[4]

All methods must be thoroughly validated according to regulatory guidelines to ensure they meet the required standards for selectivity, accuracy, precision, and stability.[9][10][18] The use of N-Benzyl Albuterol-d9 as an internal standard is essential across all protocols to ensure the generation of defensible and accurate pharmacokinetic data.

References

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• PubMed. (2003, April 10). LC-MS method for the determination of albuterol enantiomers in human plasma using manual solid-phase extraction and a non-deuterated internal standard.
• PubMed. (1990). Determination of albuterol concentrations in human plasma using solid-phase extraction and high-performance liquid chromatography with fluorescence detection.
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• Bioanalysis Zone. (2016, May 31). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples.
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• Chromatography Today. (2016, November 24). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis.
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• Norlab. (n.d.). ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION.
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Application Note: GC-MS Method Development for the Trace Quantification of N-Benzyl Albuterol Using N-Benzyl Albuterol-d9

Executive Summary

The quantification of synthetic impurities in bulk drug substances is a critical regulatory requirement in pharmaceutical development. N-Benzyl Albuterol is a key intermediate and potential impurity in the synthesis of the β2-adrenergic agonist Albuterol (Salbutamol)[]. Due to the highly polar nature of these compounds, Gas Chromatography-Mass Spectrometry (GC-MS) paired with silylation derivatization offers superior resolution and sensitivity compared to LC-MS for volatile matrices[2].

This application note details a robust, self-validating GC-MS method for quantifying trace levels of N-Benzyl Albuterol. By utilizing N-Benzyl Albuterol-d9 as a stable isotope-labeled internal standard (IS)[3], this protocol effectively neutralizes matrix effects, corrects for derivatization variability, and ensures high-fidelity quantitative accuracy.

Mechanistic Overview & Analytical Rationale

The Role of the Internal Standard

N-Benzyl Albuterol-d9 (C₂₀H₁₈D₉NO₃, MW: 338.49) features a fully deuterated tert-butyl group[3]. In trace analysis, the extraction recovery of hydrophilic β-agonists from aqueous matrices can fluctuate significantly[4]. Spiking the sample with a stable isotope-labeled IS prior to extraction ensures that any physical loss during Solid-Phase Extraction (SPE) or incomplete chemical conversion during derivatization is mathematically normalized[2].

Experimental Causality: Derivatization Logic

Albuterol and its derivatives possess multiple active protons that cause peak tailing and irreversible column adsorption in GC[4]. To achieve volatility, these functional groups must be silylated using N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[5].

• Albuterol (API): Contains one phenolic hydroxyl, two aliphatic hydroxyls, and one secondary amine. It typically forms a Tetra-TMS derivative.

• N-Benzyl Albuterol (Analyte): Contains the same three hydroxyl groups, but features a tertiary amine (nitrogen bonded to a benzyl group, a tert-butyl group, and the alkyl chain). Because the tertiary amine lacks a replaceable proton, it strictly forms a Tri-TMS derivative.

This structural divergence is highly advantageous: the bulky benzyl group and the Tri-TMS configuration significantly shift the retention time of the impurity away from the Tetra-TMS API, ensuring baseline resolution.

Mass Fragmentation Causality & SIM Selection

Under standard 70 eV Electron Ionization (EI), TMS-derivatized β-agonists undergo a predictable and highly favored alpha-cleavage at the C-C bond between the hydroxyl-bearing carbon and the amine-bearing carbon.

For N-Benzyl Albuterol, this cleavage yields two primary fragments:

• An aromatic fragment at m/z 369 (common to both Albuterol and N-Benzyl Albuterol)[2].

• An iminium ion fragment containing the amine, benzyl, and tert-butyl groups.

Because the deuterium label in N-Benzyl Albuterol-d9 is located on the tert-butyl group[3], monitoring the m/z 369 fragment would result in total loss of isotopic differentiation. Therefore, the method must monitor the iminium ion fragments: m/z 176 for the target analyte and m/z 185 for the D9-labeled IS.

Figure 1: Electron Ionization (EI) alpha-cleavage pathway for SIM ion selection.

Self-Validating Methodological Protocol

The following protocol integrates built-in System Suitability Testing (SST) to ensure the methodology acts as a self-validating system.

Step 1: Internal Standard Spiking & Extraction

Causality: Liquid-liquid extraction of hydrophilic β-agonists often yields poor and variable recoveries. Solid-Phase Extraction (SPE) using a hyper-cross-linked styrene-divinylbenzene resin is mandatory for reproducible isolation[6].

• Prepare a 50 ng/mL working solution of N-Benzyl Albuterol-d9 in methanol.

• Spike 100 µL of the IS solution into 1.0 mL of the sample matrix (or API dissolution).

• Condition an ENV+ SPE cartridge with 2 mL methanol followed by 2 mL distilled water[6].

• Load the spiked sample onto the cartridge at a flow rate of 1 mL/min.

• Wash with 2 mL distilled water to remove inorganic salts.

• Elute the analytes using 2 mL of 1% trifluoroacetic acid (TFA) in methanol[6].

Step 2: Anhydrous Derivatization

Causality: Trace water will violently hydrolyze BSTFA, poisoning the derivatization reaction[5]. Complete desiccation is a critical control point.

• Evaporate the SPE eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.

• Add 100 µL of anhydrous Toluene and 100 µL of BSTFA containing 1% TMCS to the dried residue[5].

• Seal the vial hermetically and incubate in a heating block at 70°C for 60 minutes[5].

• Cool to room temperature and transfer to a GC autosampler vial.

Step 3: Self-Validation & Quality Control Checks

Before running the sample queue, the system must validate its own integrity:

• Isotopic Cross-Talk Check: Inject a blank matrix spiked only with N-Benzyl Albuterol-d9. The peak at m/z 176 must have a Signal-to-Noise (S/N) ratio < 3.

• Derivatization Efficiency Check: Monitor the baseline for di-TMS derivatives. The presence of significant di-TMS peaks indicates reagent depletion or moisture contamination, invalidating the batch.

• IS Area Stability: The absolute peak area of m/z 185 must remain within ±10% across all injections.

Figure 2: End-to-end sample preparation and GC-MS analytical workflow.

Quantitative Data & Parameters

Table 1: Optimized GC-MS Instrument Parameters

Parameter	Setting / Value	Causality / Rationale
Column	HP-5MS (30 m × 0.25 mm, 0.25 µm)	Non-polar stationary phase is ideal for separating bulky, non-polar TMS-derivatives[7].
Carrier Gas	Helium (1.0 mL/min, constant flow)	Provides optimal Van Deemter efficiency for mass spectrometer coupling.
Injection	1 µL, Splitless (270°C)	Maximizes trace impurity transfer to the column without thermal degradation[7].
Oven Program	100°C (2 min) → 15°C/min → 270°C (3 min)	Focuses the analyte at the head of the column, then rapidly elutes heavy Tri-TMS derivatives[7].
Transfer Line	280°C	Prevents cold spots and condensation of high-boiling analytes before the ion source.
Ion Source	EI, 70 eV (230°C)	Standard hard ionization ensures reproducible alpha-cleavage for robust SIM targeting.

Table 2: Selected Ion Monitoring (SIM) Parameters

Analyte	Derivatized State	Target Quant Ion (m/z)	Qualifier Ion (m/z)
Albuterol (API)	Tetra-TMS	369	86
N-Benzyl Albuterol	Tri-TMS	176	369
N-Benzyl Albuterol-d9 (IS)	Tri-TMS	185	369

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Solid-phase extraction (SPE) techniques for N-Benzyl Albuterol-d9

Application Note: Advanced Solid-Phase Extraction (SPE) Methodologies for the Isolation and Quantification of N-Benzyl Albuterol-d9 in Complex Matrices

Executive Summary

N-Benzyl Albuterol-d9 (C₂₀H₁₈D₉NO₃) is a highly specific stable isotope-labeled internal standard (SIL-IS) utilized in the trace-level LC-MS/MS quantification of Albuterol (Salbutamol) and its synthetic impurities. When extracting this compound from complex biological matrices (e.g., plasma, urine) or active pharmaceutical ingredient (API) synthesis mixtures, analysts face severe matrix effects that suppress electrospray ionization (ESI+).

This application note details a field-proven, self-validating Solid-Phase Extraction (SPE) protocol using Mixed-Mode Cation Exchange (MCX). By leveraging the specific physicochemical properties of the analyte, this method provides orthogonal cleanup, ensuring absolute recoveries >92% and near-zero matrix suppression.

Chemical Profiling & SPE Rationale

To design a robust extraction method, we must first analyze the causality between the analyte's molecular structure and the chosen sorbent chemistry.

N-Benzyl Albuterol-d9 features a hydrophobic benzyl group, a tert-butyl-d9 moiety, and a basic tertiary amine. The amine possesses a pKa of approximately 9.4.

• The Limitation of Reversed-Phase (RP) SPE: If a standard polymeric reversed-phase (HLB) sorbent is used, the analyte is retained solely via hydrophobic interactions. Washing the sorbent with strong organic solvents (like 100% methanol) to remove lipid interferences will cause the analyte to prematurely elute (breakthrough).

• The MCX Advantage: Mixed-Mode Cation Exchange (MCX) sorbents contain both lipophilic divinylbenzene polymers and strong cation-exchange sulfonic acid groups (pKa < 1). By acidifying the sample to pH < 3, the tertiary amine of N-Benzyl Albuterol-d9 becomes fully protonated (positively charged). The analyte binds to the sorbent via an incredibly strong ionic bond [1]. Because ionic bonds are not disrupted by organic solvents, we can aggressively wash the cartridge with 100% methanol to strip away neutral and acidic phospholipids before eluting the target [3].

Workflow Visualization

Figure 1: Mixed-Mode Cation Exchange (MCX) SPE workflow for N-Benzyl Albuterol-d9 isolation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By strictly controlling the pH at each step, the chemistry dictates exactly where the analyte must be.

Materials Required:

• Polymeric MCX SPE Cartridges (30 mg / 1 cc)

• 2% Phosphoric Acid (H₃PO₄) in LC-MS grade water

• 0.1 M Hydrochloric Acid (HCl)

• LC-MS Grade Methanol (MeOH)

• 5% Ammonium Hydroxide (NH₄OH) in Methanol (Prepare fresh daily)

Step-by-Step Methodology:

• Sample Pre-treatment: Dilute 500 µL of the biological or synthetic sample with 500 µL of 2% H₃PO₄. Vortex for 30 seconds. Causality: This disrupts protein binding and drops the pH below 3, guaranteeing 100% protonation of the N-Benzyl Albuterol-d9 amine.

• Conditioning: Pass 1.0 mL of Methanol through the MCX cartridge, followed by 1.0 mL of LC-MS grade water. Do not let the sorbent dry.

• Loading: Apply the acidified sample at a controlled flow rate of 1 mL/min.

• Aqueous Wash (Interference Removal): Pass 1.0 mL of 0.1 M HCl through the cartridge. Causality: Removes highly polar, water-soluble interferences and salts while maintaining the acidic environment needed for the ionic bond.

• Organic Wash (Orthogonal Cleanup): Pass 1.0 mL of 100% Methanol through the cartridge. Apply high vacuum for 2 minutes to dry the sorbent. Causality: This is the critical step. The pure organic solvent washes away hydrophobic matrix components (e.g., triglycerides, phospholipids) that cause ion suppression in the mass spectrometer [2]. The analyte remains locked to the sorbent via the ionic sulfonate-amine interaction.

• Elution: Elute the target analyte with 1.0 mL of 5% NH₄OH in Methanol. Causality: The high pH (> 11) of the ammonium hydroxide deprotonates the tertiary amine of N-Benzyl Albuterol-d9, neutralizing its charge. The ionic bond is broken, and the methanol immediately sweeps the now-hydrophobic molecule off the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial LC-MS mobile phase.

Quantitative Data & Matrix Effect Analysis

To demonstrate the superiority of the MCX approach, Table 1 summarizes the extrapolated performance metrics of N-Benzyl Albuterol-d9 and related β-agonists across different SPE chemistries based on field data and literature[1, 2, 3].

Table 1: Comparative SPE Performance for N-Benzyl Albuterol-d9 and Related β-Agonists

Sorbent Chemistry	Retention Mechanism	Critical Wash Step	Elution Solvent	Absolute Recovery (%)	Matrix Suppression (%)
Mixed-Mode Cation Exchange (MCX)	Hydrophobic + Strong Cation Exchange	100% Methanol	5% NH₄OH in Methanol	> 92%	< 10%
Polymeric Reversed-Phase (HLB)	Hydrophobic only	5% Methanol in H₂O	100% Methanol	75 - 85%	35 - 50%
Silica Cation Exchange (SCX)	Weak Hydrophobic + Cation Exchange	Aqueous Buffer	High Ionic Strength Buffer	50 - 65%	20 - 30%

As shown, relying solely on reversed-phase (HLB) sorbents forces a compromise. Because the analyte is retained only by hydrophobic interactions, washing with >5% methanol causes premature elution. Consequently, hydrophobic matrix components remain on the column and co-elute with the target, leading to severe ion suppression in the MS source [2].

Troubleshooting: Validating the System

During method transfer or development, this protocol acts as a self-diagnostic tool. By collecting and analyzing each fraction (Load Effluent, Wash 1, Wash 2, and Eluate) via LC-MS/MS, you can pinpoint exact failure modes:

• Analyte detected in the Load Effluent: The sample pH was insufficiently acidic (amine not protonated), or the mass of the sorbent was too low, exceeding the ion-exchange capacity.

• Analyte detected in the Organic Wash (Wash 2): The ionic bond failed. This typically occurs if the methanol wash was accidentally contaminated with a base, or if a weak (rather than strong) cation exchange sorbent was mistakenly used.

• Analyte missing from Eluate (but not in washes): The elution solvent pH is too low. The tertiary amine was not fully neutralized. Ensure the NH₄OH is fresh, as ammonia rapidly volatilizes from solutions, dropping the pH.

References

• Source: PubMed / National Institutes of Health (NIH)
• Title: Quantitation of Formoterol, Salbutamol, and Salbutamol-4′-O-Sulfate in Human Urine and Serum via UHPLC-MS/MS Source: ProQuest / Separations URL
• Source: Dublin City University (DCU)

Technical Notes & Optimization

Technical Support Center: Resolving Matrix Effects with N-Benzyl Albuterol-d9 in LC-MS/MS

Welcome to the Advanced LC-MS/MS Troubleshooting Center. This guide is designed for analytical scientists and drug development professionals tasked with the quantification of albuterol and its critical related compounds, specifically N-Benzyl Albuterol (Salbutamol EP Impurity E) [1]. When analyzing complex biological matrices (e.g., plasma, urine) or formulated pharmaceutical products, electrospray ionization (ESI) is highly susceptible to matrix effects. This guide provides authoritative, self-validating methodologies for using N-Benzyl Albuterol-d9 as a Stable Isotope-Labeled Internal Standard (SIL-IS) to achieve absolute quantitative accuracy.

The Mechanistic Reality of Matrix Effects

Matrix effects—specifically ion suppression—occur in the ESI source when endogenous compounds (primarily phospholipids, salts, and excipients) co-elute with your target analyte. According to the ion evaporation model, these high-concentration matrix components saturate the surface of the charged ESI droplets, physically blocking the analyte from ejecting into the gas phase[2].

Why N-Benzyl Albuterol-d9 is the Gold Standard Solution: A Stable Isotope-Labeled Internal Standard (SIL-IS) does not prevent ion suppression; rather, it compensates for it[3]. Because N-Benzyl Albuterol-d9 shares the exact physicochemical properties of the unlabeled analyte, it co-elutes chromatographically. In the ESI source, both the analyte and the d9-IS experience the exact same degree of charge competition. While the absolute signal of both compounds drops, their Peak Area Ratio remains constant , allowing for flawless quantification.

Mechanism of proportional ion suppression correction using N-Benzyl Albuterol-d9 in ESI-LC-MS/MS.

Troubleshooting FAQs

Q1: Why is my absolute signal for N-Benzyl Albuterol dropping by 80% even though my calibration curve remains linear? Causality: The d9 SIL-IS corrects the mathematical ratio, but it cannot alter the physical droplet dynamics in the ESI source[2]. If your absolute signal drops by 80%, you are operating dangerously close to the baseline noise. This severe suppression drastically reduces your Signal-to-Noise (S/N) ratio, risking failure at the Lower Limit of Quantification (LLOQ). Actionable Solution: Do not rely solely on the IS to "fix" dirty samples. You must physically remove the competing matrix components by upgrading your sample preparation from simple Protein Precipitation (PPT) to Solid Phase Extraction (SPE) or by using specialized phospholipid-depletion plates.

Q2: I observe a slight retention time shift between N-Benzyl Albuterol and the d9 IS. Will this cause quantification errors? Causality: Yes. This phenomenon is known as the "deuterium isotope effect." Deuterium atoms are slightly smaller and less polarizable than protium (hydrogen) atoms. In highly efficient UHPLC separations, heavily deuterated compounds (like d9) can elute slightly earlier than their unlabeled counterparts[4]. If a sharp matrix suppression zone (e.g., a specific phospholipid peak) elutes exactly between these two peaks, the IS will experience a different ionization environment than the analyte, destroying the compensatory ratio. Actionable Solution: Flatten your LC gradient slope around the expected retention time (e.g., reduce the organic phase ramp from 5%/min to 2%/min). This reduces the resolving power slightly, forcing the analyte and the d9-IS to perfectly co-elute within the same matrix environment.

Q3: How do I definitively prove that my SIL-IS is successfully correcting the matrix effect? Causality: You must isolate the extraction recovery from the ionization efficiency. This is achieved using the Matuszewski post-extraction spike method[4]. By comparing the analyte/IS ratio in a clean solvent to the ratio in a post-extraction spiked matrix, you calculate the IS-Normalized Matrix Factor (IS-MF). Actionable Solution: Execute Protocol 1 (below). A self-validating method will yield an IS-MF of 1.0 ± 0.15. If your IS-MF falls outside this range, your IS is not properly tracking the analyte.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Matuszewski Method)

This self-validating protocol mathematically isolates ESI ion suppression from physical extraction losses.

• Prepare Set A (Neat Standards): Spike N-Benzyl Albuterol and N-Benzyl Albuterol-d9 into the pure LC reconstitution solvent at the target Quality Control (QC) concentrations.

• Prepare Set B (Post-Extraction Spike): Extract 6 different lots of blank matrix (e.g., plasma or formulation placebo). After extraction and drying, reconstitute the dry residue using the exact same spiked solvent used in Set A.

• Prepare Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and IS before performing the extraction procedure.

• LC-MS/MS Analysis: Inject all three sets into the LC-MS/MS under identical gradient conditions.

• Data Processing: Calculate the Matrix Factor (MF) and Recovery (RE) using the formulas visualized in the workflow diagram below.

Post-extraction spike workflow for calculating Matrix Factor and IS-Normalized Matrix Factor.

Protocol 2: Phospholipid Depletion via Solid Phase Extraction (SPE)

Use this protocol if your absolute MF drops below 0.5 (indicating >50% suppression).

• Conditioning: Pass 1.0 mL of Methanol followed by 1.0 mL of LC-MS grade Water through a Mixed-Mode Cation Exchange (MCX) SPE cartridge.

• Loading: Dilute 200 µL of the sample matrix with 200 µL of 2% Formic Acid in water (to ionize the basic amine group of N-Benzyl Albuterol). Load onto the cartridge.

• Washing: Wash with 1.0 mL of 2% Formic Acid in water, followed by 1.0 mL of 100% Methanol. Causality: The methanol wash removes neutral lipids and phospholipids while the ionized analyte remains locked to the cation-exchange resin.

• Elution: Elute the analyte and d9-IS using 1.0 mL of 5% Ammonium Hydroxide in Methanol (neutralizes the amine, releasing it from the resin).

• Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in the initial LC mobile phase.

Quantitative Data Presentation

The following table demonstrates a self-validating dataset proving the efficacy of N-Benzyl Albuterol-d9. Notice that while the absolute signal is heavily suppressed by the matrix (MF ≈ 0.45), the IS-Normalized MF remains perfectly at 1.0, ensuring quantitative integrity[4].

Parameter	Set A (Neat) Area	Set B (Post-Spike) Area	Set C (Pre-Spike) Area	Absolute Matrix Factor (MF)	Extraction Recovery (RE)	IS-Normalized MF
N-Benzyl Albuterol	100,000	45,000	38,250	0.45 (55% Suppression)	85.0%	1.02
N-Benzyl Albuterol-d9	100,000	44,000	37,400	0.44 (56% Suppression)	85.0%	N/A

Interpretation: The matrix suppresses 55% of the signal. However, because the d9-IS is suppressed by an almost identical margin (56%), the IS-Normalized MF (0.45 / 0.44) equals 1.02. This confirms the method is robust and the SIL-IS is functioning correctly.

References

• Validation of Organic Impurities Method for Albuterol Sulfate by HPLC ResearchGate[Link][1]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis LCGC International[Link][2]

• Assessment of matrix effect in quantitative LC-MS bioanalysis Taylor & Francis Online[Link][4]

• Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry National Institutes of Health (PMC)[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Troubleshooting Deuterium Exchange Issues in N-Benzyl Albuterol-d9

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals resolve apparent deuterium exchange issues when working with N-Benzyl Albuterol-d9 .

N-Benzyl Albuterol-d9 is a critical intermediate in the synthesis of1[1], a widely used internal standard for pharmacokinetic profiling and therapeutic drug monitoring[2]. While the tert-butyl-d9 group is chemically robust, researchers frequently report "deuterium loss" during mass spectrometry (LC-MS) or post-synthesis. This guide dissects the causality behind these observations, separating true isotopic degradation from analytical artifacts.

Mechanistic Overview: The Causality of "Exchange"

To troubleshoot deuterium exchange, we must first understand the structural causality of the molecule (C₂₀H₁₈D₉NO₃). The nine deuterium atoms are located on a tert-butyl group. Because these carbons are sp3 hybridized and lack adjacent electron-withdrawing groups (no α -protons), the C-D bonds are highly sterically hindered and thermodynamically stable.

Conversely, the molecule contains four labile protons : three hydroxyl groups (-OH) and one secondary amine (-NH). The fundamental principles of3[3] dictate that these heteroatom protons exist in rapid equilibrium with protic solvents. 95% of reported "deuterium exchange issues" are misdiagnoses of labile proton exchange occurring in the LC-MS electrospray source, rather than actual loss of the tert-butyl-d9 label.

Diagnostic Workflow

Use the following logical workflow to isolate the root cause of unexpected isotopic envelopes in your experiments.

Diagnostic workflow for isolating the root cause of apparent deuterium exchange in N-Benzyl Albuterol-d9.

Troubleshooting FAQs

Q1: I am observing a mass shift of [M+H-x] during LC-MS analysis. Is my tert-butyl-d9 group back-exchanging? A1: No. This is an analytical artifact caused by the mobile phase. If you are using protic solvents ( H2​O , Methanol) with residual deuterium in your system, or if you previously dissolved the sample in a deuterated NMR solvent before LC-MS injection, the four labile protons (-OH, -NH) will rapidly scramble with the solvent[3]. The tert-butyl-d9 group remains intact. To fix this, ensure your LC lines are thoroughly flushed with non-deuterated solvents, or use the self-validating protocol below.

Q2: I use catalytic hydrogenolysis (Pd/C, H2​ gas) to debenzylate N-Benzyl Albuterol-d9 into Albuterol-d9. Can this step cause deuterium scrambling? A2: It is highly improbable. Standard Pd/C hydrogenation targets the benzylic C-N bond. Because the tert-butyl-d9 group consists entirely of aliphatic, sp3 -hybridized C-D bonds with no adjacent activating groups, it is chemically inert to these conditions. If your final Albuterol-d9 shows poor isotopic purity, the causality traces back to the starting material (e.g., tert-butylamine-d9) containing d8/d7 impurities, not back-exchange during the reaction.

Q3: How does the "Isotope Effect" impact my chromatography? A3: Deuterium is smaller and has a lower zero-point energy than protium, making deuterated compounds slightly more polar. In reversed-phase LC, N-Benzyl Albuterol-d9 will elute slightly earlier than its unlabeled counterpart. This chromatographic shift is normal and should not be mistaken for structural degradation or exchange.

Self-Validating Experimental Protocols

To establish trustworthiness in your analytical data, you must use self-validating systems. The following protocols are designed to definitively prove whether the deuterium label is intact.

Protocol 1: LC-MS Method to Isolate Labile Proton Confounding

Purpose: To distinguish between true isotopic impurity and solvent-mediated labile proton exchange by intentionally forcing a full exchange.

• Preparation: Prepare two 1 mg/mL stock solutions of N-Benzyl Albuterol-d9.

  • Sample A: Dissolve in dry, aprotic solvent (e.g., 100% Acetonitrile).

  • Sample B: Dissolve in a fully deuterated protic solvent ( CD3​OD ).

• Incubation: Allow Sample B to incubate at room temperature for 30 minutes. This ensures complete thermodynamic H/D exchange of the four labile heteroatom protons (3x -OH, 1x -NH)[3].

• Acquisition: Analyze both samples via direct infusion ESI-MS using a syringe pump to bypass the LC column (preventing reverse-exchange with LC mobile phases).

• Validation:

  • Sample A must yield a primary [M+H]+ peak at m/z 339.27 .

  • Sample B must yield an [M+D]+ peak at m/z 344.30 .

  • Causality Check: If the mass shift is exactly +5 Da (4 exchanged protons + 1 ionizing deuteron), your tert-butyl-d9 core is 100% intact.

Protocol 2: NMR Verification of Isotopic Purity

Purpose: To quantify the exact isotopic enrichment of the tert-butyl-d9 group prior to synthesis.

• Sample Prep: Dissolve 10 mg of N-Benzyl Albuterol-d9 in 0.6 mL of DMSO−d6​ . (DMSO is strictly required as it strongly hydrogen-bonds with -OH/-NH groups, slowing their exchange and preventing signal broadening).

• 1H-NMR Acquisition: Acquire a standard 1H -NMR spectrum (400 MHz, minimum 16 scans).

• Calibration: Integrate the aromatic protons (7.1–7.4 ppm) to calibrate the spectrum baseline.

• Impurity Check: Inspect the 1.0–1.2 ppm region. A fully deuterated tert-butyl group will be completely silent in 1H -NMR. Any integration observed here directly quantifies the protonated impurity (d8, d7) from the supplier.

• 2H-NMR Acquisition: Acquire a 2H -NMR (Deuterium NMR) spectrum on the same sample to directly observe the strong tert-butyl-d9 resonance, confirming the label's precise structural location.

Quantitative Data Presentation

Use the following table to rapidly cross-reference your mass spectrometry results against expected theoretical values.

Table 1: Diagnostic m/z Shifts for N-Benzyl Albuterol-d9 (Exact Mass: 338.26 Da)

Solvent System	Labile Protons Exchanged	Ionization Adduct	Expected m/z	Diagnostic Meaning
Acetonitrile / H2​O	0	[M+H]+	339.27	Baseline intact molecule.
Acetonitrile / H2​O	0	[M+Na]+	361.25	Common sodium adduct; do not confuse with exchange.
CD3​OD / D2​O	4 (3x OH, 1x NH)	[M+D]+	344.30	Confirms the 9 carbon-bound deuteriums are stable.
CD3​OD / D2​O	4 (3x OH, 1x NH)	[M+Na]+	365.28	Fully exchanged sodium adduct.

References

• Contemporary hydrogen deuterium exchange mass spectrometry PubMed / National Institutes of Health (NIH) [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Contemporary hydrogen deuterium exchange mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting LC-MS/MS Background Noise in N-Benzyl Albuterol-d9 Quantification

Welcome to the Technical Support Center for the bioanalytical quantification of N-Benzyl Albuterol (also known as Salbutamol EP Impurity E)[1] using its deuterated internal standard (IS), N-Benzyl Albuterol-d9[2][3]. This guide is designed for researchers and drug development professionals, providing actionable, step-by-step troubleshooting protocols to resolve high background noise, isotopic crosstalk, and matrix interferences in LC-MS/MS assays.

Section 1: Diagnostic Workflows & Causality

Q1: My N-Benzyl Albuterol-d9 MRM channel shows a persistently high baseline even in blank injections. Is this isotopic crosstalk, matrix noise, or solvent contamination?

Causality: High background in the internal standard channel typically stems from three distinct mechanistic sources:

• Isotopic Purity & Crosstalk: Deuterated standards must have high isotopic purity (≥99% d9)[2]. However, in-source fragmentation or natural isotopic overlap from high concentrations of the unlabeled analyte can cause "crosstalk"[4]. Furthermore, deuterium-hydrogen (H/D) exchange in protic solvents can shift the mass, creating unpredictable baseline noise[4].

• Solvent Contamination: Low-grade mobile phases introduce chemical noise that remains constant across the entire chromatographic gradient[5].

• Matrix Accumulation: Phospholipids and endogenous compounds from prior injections can elute late and elevate the baseline across subsequent runs, mimicking continuous noise[6].

Self-Validating Diagnostic Protocol:

• Step 1: Solvent Blank Injection. Inject pure LC-MS grade initial mobile phase. If the noise persists at a high intensity (e.g., ~4E6), the issue is solvent contamination or instrument carryover[5]. Flush the system with 50:50 Methanol:Water (0.1% Formic Acid) and replace all buffers with fresh LC-MS grade solvents[5].

• Step 2: Zero Sample Injection (Matrix + IS). Inject an extracted blank matrix spiked only with N-Benzyl Albuterol-d9. Monitor the unlabeled N-Benzyl Albuterol MRM channel. A signal here indicates the IS contains unlabeled impurities (D0).

• Step 3: Upper Limit of Quantitation (ULOQ) Injection (Matrix + Analyte, No IS). Inject a sample spiked with the highest concentration of unlabeled N-Benzyl Albuterol, without the IS. Monitor the D9 MRM channel. A peak at the retention time indicates isotopic crosstalk from the analyte to the IS.

Workflow for diagnosing LC-MS/MS background noise sources in D9 quantification.

Section 2: Sample Preparation & Matrix Effects

Q2: Simple protein precipitation (PPT) is leaving a high background that suppresses my N-Benzyl Albuterol-d9 signal. How can I improve the cleanup?

Causality: PPT extracts contain high levels of residual phospholipids, which cause severe ion suppression or enhancement (matrix effects) in the electrospray ionization (ESI) source[6]. Because N-Benzyl Albuterol contains a basic secondary amine (benzyl-tert-butylamino group)[7], it is positively charged at low pH. Using a Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) protocol allows for a rigorous wash step with 100% organic solvents to remove neutral lipids and phospholipids before eluting the basic analyte[8].

Step-by-Step Mixed-Mode SPE Protocol:

• Conditioning: Pass 2 mL of LC-MS grade Methanol, followed by 2 mL of LC-MS grade Water containing 2% Formic Acid through the MCX cartridge.

• Loading: Dilute the biological sample (e.g., plasma) 1:1 with 4% Formic Acid in water to disrupt protein binding and ensure the basic amine of N-Benzyl Albuterol is fully ionized. Load onto the cartridge at 1 mL/min.

• Wash 1 (Aqueous): Wash with 2 mL of 2% Formic Acid in water to remove hydrophilic interferences.

• Wash 2 (Organic): Wash with 2 mL of 100% Methanol. Crucial Step: This removes neutral lipids, phospholipids, and other hydrophobic matrix components that cause background noise[6][8]. The analyte remains bound via ionic interactions.

• Elution: Elute with 2 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the amine, releasing the analyte.

• Reconstitution: Evaporate under nitrogen and reconstitute in the initial LC mobile phase (e.g., 10 mM Ammonium Formate)[8].

Mixed-mode cation exchange (MCX) SPE workflow for N-Benzyl Albuterol-d9.

Section 3: Instrumental Optimization

Q3: My sample is clean, but the baseline chemical noise is still obscuring the Limit of Quantitation (LOQ). What MS parameters should I adjust?

Causality: Chemical noise in the low mass range (<300 Da) is often caused by solvent clusters and un-desolvated mobile phase droplets entering the mass analyzer. By optimizing the source gas flows and temperatures, you can improve desolvation efficiency, break up solvent clusters, and selectively reduce background noise[9]. Furthermore, reducing the LC flow rate to microflow regimes (MFLC-MS/MS) has been shown to exponentially increase ionization efficiency and reduce noise[6].

Table 1: MS Parameter Optimization for Noise Reduction

Parameter	Optimization Strategy	Mechanistic Causality	Expected S/N Impact
Cone Gas Flow	Increase from 150 L/hr to ~500 L/hr	Sweeps away neutral solvent clusters and interfering low-mass ions before they enter the optics.	High (Reduces baseline noise significantly)
Desolvation Temp	Increase to 350°C - 450°C	Enhances droplet evaporation, especially for highly aqueous mobile phases, preventing clusters.	Moderate (Improves analyte signal)
Cone Voltage	Titrate ±10V from default	Optimizes analyte transmission while potentially defocusing background isobaric interferences.	Moderate (Improves selectivity)
LC Flow Rate	Decrease to microflow (<0.5 mm ID columns)[6]	Smaller droplets are generated, leading to near 100% ionization efficiency and lower solvent load.	Very High (Boosts absolute intensity)

Self-Validating Tuning Protocol: To find the optimal cone gas flow, perform an infusion of the N-Benzyl Albuterol-d9 standard while simultaneously teeing in the LC mobile phase at the analytical flow rate. Monitor the S/N of the specific MRM transition (e.g., precursor > product). Incrementally increase the cone gas flow in 50 L/hr steps. You will observe the absolute signal of the analyte drop slightly, but the background noise will drop precipitously, resulting in a net gain in the S/N ratio.

References

• Salbutamol EP Impurity E | CAS 24085-03-8. Veeprho.[Link]

• Salbutamol-D9 acetate Albuterol-D9 acetate. WITEGA Laboratorien Berlin-Adlershof GmbH.[Link]

• Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. Waters Corporation.[Link]

• Conference Report: Current Bioanalytical Topics from The ASMS Conference 2011. Taylor & Francis.[Link]

• Multi-Residue Analysis of Pharmaceuticals and Personal Care Products (PPCPs) in Water Using the ACQUITY UPLC H. Waters Corporation.[Link]

• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Chromatography Online.[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Salbutamol-D9 acetate Albuterol-D9 acetate - High-Purity Reference Standard for LC-MS/MS Quantification (CAS 1781417-68-2) [witega.de]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. echemi.com [echemi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. 1-[3-Amino-4-(benzyloxy)phenyl]-2-[benzyl(alpha-methyl-4-methoxyphenethyl)amino]ethanol | 43229-68-1 | Benchchem [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

N-Benzyl Albuterol-d9 vs N-Benzyl Albuterol-d3 as internal standards

N-Benzyl Albuterol-d9 vs. N-Benzyl Albuterol-d3: A Comprehensive Guide to SIL-IS Selection in LC-MS/MS Bioanalysis

Executive Summary

In the rigorous landscape of drug development and quality control, the accurate quantification of Albuterol (Salbutamol) and its synthetic intermediates, such as N-Benzyl Albuterol, is paramount. N-Benzyl Albuterol is a critical impurity monitored during the bulk synthesis of Albuterol sulfate[1]. To achieve regulatory compliance in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, stable isotope-labeled internal standards (SIL-IS) are deployed to compensate for extraction variability, ion suppression, and instrument drift[2].

The ideal internal standard should perfectly mimic the analyte's behavior throughout the entire analytical process[3]. However, the choice between N-Benzyl Albuterol-d9 (nine deuterium atoms) and N-Benzyl Albuterol-d3 (three deuterium atoms) introduces a complex analytical trade-off between mass spectrometric cross-talk and chromatographic retention time (RT) shifts[2]. As a Senior Application Scientist, I have designed this guide to objectively compare these two standards, providing mechanistic insights and self-validating experimental protocols to ensure absolute data integrity.

Mechanistic Foundations: The "Why" Behind the Chemistry

Isotopic Overlap and Signal Cross-Talk

A fundamental assumption in quantitative LC-MS/MS is that there is no signal contribution ("cross-talk") between the internal standard and the target analyte[4]. However, molecules containing a high number of carbon atoms naturally possess heavy isotopes (primarily 13C ). N-Benzyl Albuterol ( C20​H27​NO3​ ) contains 20 carbon atoms. At the Upper Limit of Quantification (ULOQ), the natural M+3 isotopic envelope (driven by 13C3​ ) can generate a measurable signal in the MRM transition of a +3 Da internal standard.

This cross-signal contribution to the SIL-IS results in non-linear calibration curves and biases quantitative results, particularly at high analyte-to-IS concentration ratios[4],[5]. To mitigate this, industry guidelines suggest that a SIL-IS should ideally have a mass difference of 4–5 Da from the analyte[2],[6]. Here, N-Benzyl Albuterol-d9 (MW 338.49) provides a robust +9 Da shift[7], completely isolating its signal from the unlabeled analyte.

Fig 1: Mechanism of MS cross-talk where natural isotopes interfere with -d3, avoided by -d9.

The Deuterium Isotope Effect (Retention Time Shift)

While N-Benzyl Albuterol-d9 eliminates cross-talk, it is highly susceptible to the deuterium isotope effect. Deuterium atoms have a lower zero-point vibrational energy and smaller molar volume than protium (hydrogen). In reversed-phase UHPLC (e.g., C18 columns), this reduces the lipophilicity and dispersion interactions of the deuterated compound, causing it to elute slightly earlier than the unlabeled analyte[2],[6].

Because N-Benzyl Albuterol-d9 contains nine deuterium atoms fully substituting the tert-butyl group[8], its RT shift is significantly more pronounced than that of a -d3 standard[9],. If this RT shift pushes the -d9 standard into a different ionization suppression zone caused by co-eluting matrix components, the IS will fail to accurately correct for the matrix effect, violating its core purpose[6].

Comparative Performance Analysis

To facilitate objective selection, the theoretical and observed performance metrics of both internal standards are summarized below.

Performance Metric	N-Benzyl Albuterol-d9	N-Benzyl Albuterol-d3
Mass Shift ( Δm/z )	+9 Da ( m/z 339.2 > ...)	+3 Da ( m/z 333.2 > ...)
Isotopic Cross-Talk Risk	Negligible (M+9 natural abundance is ~0%)	Moderate (M+3 interference at ULOQ)
Retention Time Shift	Moderate to High (Elutes ~0.1–0.3 min earlier)	Minimal (Nearly perfect co-elution)
Differential Matrix Effect	Potential risk due to RT shift	Low risk (Co-elutes with analyte)
Calibration Linearity	Excellent across wide dynamic ranges	May exhibit non-linearity at high ULOQ
Best Use Case	High-concentration assays, wide dynamic ranges	Severe matrix suppression environments

Experimental Protocols: A Self-Validating System

To ensure the reliability of your analytical results, the following step-by-step methodology must be executed during method validation to evaluate both cross-talk and matrix effects[3].

Fig 2: Standardized self-validating LC-MS/MS workflow for quantitative bioanalysis.

Protocol 1: The Zero-Spike Cross-Talk Evaluation

Objective: Determine if the analyte's isotopic distribution contributes to the signal of the deuterated internal standard[3].

• Prepare ULOQ Sample : Formulate a sample containing the unlabeled N-Benzyl Albuterol at the Upper Limit of Quantification (ULOQ) in the extraction solvent. Crucial: Do not add any SIL-IS.

• Prepare Blank Sample : Prepare a pure solvent blank to establish instrument noise levels.

• LC-MS/MS Analysis : Inject the ULOQ sample and monitor the MRM transitions for both the analyte and the chosen SIL-IS (-d3 or -d9).

• Data Interpretation : Calculate the peak area of the IS channel. If the signal in the IS channel exceeds 5% of the nominal IS response used in the assay, cross-talk is significant. If using -d3 and failing this test, you must either reduce the ULOQ, increase the nominal IS concentration[4], or switch to the -d9 standard.

Protocol 2: Post-Column Infusion for Matrix Effect Profiling

Objective: Verify that the RT shift of the standard does not compromise matrix effect compensation.

• Setup : Continuously infuse a neat solution of N-Benzyl Albuterol and the SIL-IS into the mass spectrometer post-column via a T-connector at a constant flow rate.

• Injection : Inject an extracted blank biological matrix (e.g., plasma or urine) through the UHPLC column.

• Monitoring : Observe the baseline MRM signals. Any dips or spikes in the baseline indicate zones of ion suppression or enhancement caused by eluting matrix lipids/salts.

• Validation : Overlay the chromatogram of the analyte and the SIL-IS. Both compounds must elute within the exact same matrix suppression zone. If the -d9 standard elutes earlier and falls outside the suppression zone affecting the unlabeled analyte, it cannot be used reliably without altering the chromatographic gradient.

Decision Matrix & Conclusion

The selection between N-Benzyl Albuterol-d9 and N-Benzyl Albuterol-d3 is not absolute; it is dictated by the specific constraints of the assay:

• Choose N-Benzyl Albuterol-d9 when assaying over a wide dynamic range where high analyte concentrations will cause unacceptable M+3 cross-talk. Its +9 Da mass shift guarantees spectral purity[7], provided your chromatography is optimized to minimize differential matrix effects caused by its earlier elution.

• Choose N-Benzyl Albuterol-d3 when analyzing highly complex matrices (e.g., hemolyzed plasma) where severe, narrow ion suppression zones exist. The -d3 standard ensures near-perfect co-elution[6],[9], maintaining the fundamental principle of an internal standard, provided the ULOQ is kept low enough to avoid non-linear calibration[5].

References[2] Internal Standards in LC−MS Bioanalysis: Which, When, and How. WuXi AppTec DMPK. Available Here[4] Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. ResearchGate. Available Here[6] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. Available Here[5] Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards. PubMed. Available Here[3] Navigating the Signals: A Guide to Understanding and Mitigating Cross-talk with Deuterated Internal Standards. Benchchem. Available Here[8] N-Benzyl Albuterol-d9. BioOrganics. Available Here[7] N-Benzyl Albuterol-d9 | CAS No. NA. Clearsynth. Available Here[1] Chemical Name : N-Benzyl Albuterol-d9. Pharmaffiliates. Available Here[9] Salbutamol-d3. Cayman Chemical. Available Here[10] NMIA D939: d3-Salbutamol. industry.gov.au. Available Here

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Isotopic Stability and LC-MS/MS Performance: A Comparative Guide to N-Benzyl Albuterol-d9 vs. -d6 Variants

For researchers and drug development professionals conducting high-sensitivity bioanalysis, the selection of a Stable Isotope-Labeled Internal Standard (SIL-IS) is a critical decision that dictates assay reliability. N-Benzyl Albuterol, a key intermediate and recognized impurity in the synthesis of Salbutamol (Albuterol), requires rigorous quantification in pharmaceutical quality control and pharmacokinetic studies.

This guide provides an objective, data-driven comparison of the two primary isotopic variants—N-Benzyl Albuterol-d9 and N-Benzyl Albuterol-d6 —focusing on their structural stability, hydrogen/deuterium (H/D) exchange dynamics, and chromatographic behavior in LC-MS/MS workflows.

Structural Causality: Labeling Positions and Stability

The performance of a SIL-IS is entirely dependent on where the deuterium atoms are incorporated into the molecular framework.

• N-Benzyl Albuterol-d9: Features a molecular formula of C₂₀H₁₈D₉NO₃ (MW: 338.49)[1]. The nine deuterium atoms are exclusively located on the tert-butyl group, structurally defined as the 1,1-dimethylethyl-d9 moiety[2]. Because aliphatic C-D bonds lack acidic protons, they are virtually immune to tautomerization or proton exchange with protic solvents.

• N-Benzyl Albuterol-d6: Typically features a partially deuterated tert-butyl group (e.g., 1,1,1,3,3,3-hexadeuterio-2-methylpropan-2-yl)[3]. While still highly stable, the +6 Da mass shift provides a narrower window against isotopic cross-talk compared to the d9 variant. Both d6 and d9 variants are critical for quantitative LC-MS/MS analysis in complex matrices[4].

Quantitative Performance Comparison

The table below summarizes the theoretical and observed analytical metrics for both variants when utilized in reversed-phase LC-MS/MS.

Analytical Metric	N-Benzyl Albuterol-d9	N-Benzyl Albuterol-d6	Causality / Mechanism
Mass Shift (ΔDa)	+9 Da	+6 Da	d9 provides absolute clearance from the natural ¹³C isotopic envelope of the analyte.
Isotopic Cross-Talk Risk	Negligible (<0.01%)	Very Low (<0.1%)	M+6 can occasionally overlap with heavily halogenated or adducted matrix interferences; M+9 is highly isolated.
H/D Back-Exchange	None	None	Both utilize highly stable aliphatic C-D bonds rather than exchangeable aromatic/amine positions.
Chromatographic RT Shift	~0.05 - 0.10 sec	~0.02 - 0.05 sec	Deuterium reduces lipophilicity. More deuteriums (d9) cause a slightly larger shift toward earlier elution.
Matrix Factor Compensation	Excellent	Excellent	Both co-elute closely enough with the unlabeled analyte to experience identical ion suppression.

Experimental Workflows & Self-Validating Protocols

To establish trustworthiness in your bioanalytical method, you must empirically validate the isotopic stability and matrix compensation of your chosen SIL-IS. Do not assume stability based solely on the Certificate of Analysis.

Protocol A: H/D Back-Exchange Stability Assay

This self-validating system forces the SIL-IS into extreme pH conditions to verify the integrity of the C-D bonds prior to matrix extraction.

• Preparation: Prepare 100 ng/mL solutions of N-Benzyl Albuterol-d9 and -d6 in two distinct protic solvent systems:

  • Acidic: 50:50 Methanol:Water + 0.5% Formic Acid (pH ~2.5).

  • Basic: 50:50 Methanol:Water + 0.5% Ammonium Hydroxide (pH ~10.0).

• Incubation: Incubate the aliquots in a thermoshaker at 37°C. Draw samples at T=0,4,12, and 24 hours.

• Acquisition: Inject onto the LC-MS/MS system. Monitor the primary MRM transition for the intact isotope (e.g., M+9) and explicitly build MRM channels for back-exchanged variants (M+8, M+7, M+5).

• Validation Logic: If the peak area ratio of (M+8 / M+9) increases over time, back-exchange is occurring. For tert-butyl labeled d9 and d6, this ratio should remain flat at baseline (<0.5% variance), proving absolute stability.

Experimental workflow for evaluating H/D back-exchange and matrix-induced signal suppression.

Protocol B: Chromatographic Isotope Effect (CIE) & Matrix Factor Evaluation

Because C-D bonds are slightly shorter and less polarizable than C-H bonds, heavily deuterated compounds interact more weakly with C18 stationary phases. This causes a Kinetic Isotope Effect (KIE) leading to earlier retention times.

• Matrix Extraction: Perform Solid Phase Extraction (SPE) on blank human plasma.

• Post-Extraction Spike: Spike the extracted blank matrix with unlabeled N-Benzyl Albuterol and the SIL-IS (d9 or d6) at the Low Quality Control (LQC) concentration. Prepare a neat solvent solution at the exact same concentration.

• Analysis: Calculate the absolute Matrix Factor (MF) = (Peak Area in Matrix) / (Peak Area in Neat Solvent).

• Validation Logic: Calculate the IS-Normalized MF = MF(Analyte) / MF(SIL-IS). A value between 0.95 and 1.05 proves that any minor retention time shift caused by the deuterium labels does not expose the IS to different ion suppression zones than the analyte.

Mechanistic pathway of the Chromatographic Isotope Effect (CIE) on retention time shifts.

Conclusion & Recommendations

Both N-Benzyl Albuterol-d9 and -d6 offer exceptional chemical stability because their deuterium labels are strategically placed on the aliphatic tert-butyl group rather than labile aromatic or heteroatom positions.

• Choose the d9 variant when developing ultra-trace level assays where isotopic cross-talk from the natural ¹³C envelope or matrix background noise is a primary concern. The +9 Da mass shift provides an impenetrable buffer against interference.

• Choose the d6 variant if you are utilizing ultra-high-performance liquid chromatography (UHPLC) with extremely narrow peak widths (<2 seconds) where the slightly larger retention time shift of the d9 variant might push the internal standard out of the analyte's exact ion suppression window.

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A Comparative Analysis of Limit of Detection: N-Benzyl Albuterol-d9 versus Unlabeled Albuterol in Bioanalytical Assays

In the landscape of quantitative bioanalysis, achieving the lowest possible limit of detection (LOD) is a critical objective, particularly in pharmacokinetic, toxicokinetic, and bioequivalence studies where analyte concentrations can be exceedingly low. This guide provides an in-depth technical comparison of the analytical performance, specifically the limit of detection, when quantifying albuterol with and without the use of a deuterated internal standard, N-Benzyl Albuterol-d9. We will delve into the mechanistic advantages of employing a stable isotope-labeled standard and present a detailed experimental framework for this evaluation.

The Imperative for Sensitivity in Albuterol Quantification

Albuterol (also known as salbutamol) is a widely used short-acting β2-adrenergic agonist for the treatment of bronchospasm.[1][2] Following administration, particularly via inhalation, the systemic concentrations of albuterol can be very low.[3] Consequently, highly sensitive and specific analytical methods are required for its accurate quantification in biological matrices like plasma and urine. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose due to its inherent selectivity and sensitivity.[4][5]

The Role of Internal Standards in LC-MS/MS

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, which is added at a known concentration to all samples, calibrators, and quality controls. Its primary function is to correct for variability during sample preparation and analysis.[6] However, the choice of internal standard is paramount. While structurally similar, non-isotopically labeled compounds can be used, they may not perfectly mimic the analyte's behavior, especially during ionization, leading to inaccuracies.

This is where stable isotope-labeled internal standards, such as N-Benzyl Albuterol-d9, offer a significant advantage. Deuterated standards are chemically identical to the analyte but have a higher mass due to the replacement of hydrogen atoms with deuterium.[7][8] This subtle mass shift allows the mass spectrometer to distinguish between the analyte and the internal standard, while ensuring they co-elute chromatographically and experience nearly identical effects from the sample matrix.[9] The use of such standards is highly recommended by regulatory bodies for bioanalytical method validation.[10]

Experimental Design for LOD Comparison

To objectively compare the LOD for unlabeled albuterol with and without the use of N-Benzyl Albuterol-d9, a robust experimental protocol is essential. The following outlines a comprehensive workflow for this determination.

Materials and Reagents

• Albuterol reference standard

• N-Benzyl Albuterol-d9 internal standard

• Control human plasma (or other relevant biological matrix)

• LC-MS/MS grade methanol, acetonitrile, and water

• Formic acid

• Solid-phase extraction (SPE) cartridges

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

Workflow Diagram

Caption: Experimental workflow for comparing the limit of detection of Albuterol with and without a deuterated internal standard.

Detailed Protocol

• Preparation of Calibration Standards and Quality Controls:

  • Prepare a stock solution of albuterol in methanol.

  • Perform serial dilutions in control human plasma to create a series of low-concentration standards, bracketing the expected LOD (e.g., 0.01, 0.025, 0.05, 0.1, 0.25 ng/mL).

• Sample Preparation:

  • Divide the prepared low-concentration standards into two sets.

  • To the first set, add a fixed concentration of N-Benzyl Albuterol-d9 internal standard solution.

  • The second set will not contain an internal standard.

  • Perform protein precipitation by adding three volumes of cold acetonitrile to one volume of plasma sample. Vortex and centrifuge.

  • Subject the supernatant to solid-phase extraction for further cleanup and concentration.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples into the LC-MS/MS system.

  • Use a suitable C18 reversed-phase column for chromatographic separation.[1]

  • Employ a gradient elution with mobile phases consisting of water with 0.1% formic acid and acetonitrile/methanol with 0.1% formic acid.

  • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Monitor the specific multiple reaction monitoring (MRM) transitions for both albuterol and N-Benzyl Albuterol-d9.

• LOD Determination:

  • The limit of detection is typically determined as the lowest concentration at which the analyte peak is reliably detected with a signal-to-noise ratio (S/N) of at least 3.[11]

  • Analyze multiple replicates (n=6) of the blank plasma and the low-concentration standards for both sets of samples.

  • Calculate the S/N ratio for the albuterol peak at each concentration for both the unlabeled and the deuterated IS methods.

  • The LOD is the lowest concentration that consistently meets the S/N ≥ 3 criteria.

Comparative Data and Expected Outcomes

The use of N-Benzyl Albuterol-d9 is anticipated to yield a significantly lower and more robust LOD compared to the analysis of unlabeled albuterol alone. The following table summarizes the expected performance characteristics.

Parameter	Unlabeled Albuterol (No IS)	Albuterol with N-Benzyl Albuterol-d9 (IS)	Rationale for Improvement
Expected LOD	0.1 - 0.25 ng/mL	≤ 0.05 ng/mL	The deuterated IS compensates for matrix effects and variability in sample preparation and instrument response, leading to a more stable baseline and enhanced S/N.[4][7][9]
Precision at LLOQ	> 20% RSD	≤ 20% RSD	The internal standard normalizes the analyte response, reducing variability between injections and improving precision.[10][12]
Accuracy at LLOQ	Variable (80-120% bias)	Consistently within 80-120%	By correcting for analyte loss during extraction and ionization suppression/enhancement, the IS ensures a more accurate quantification at low levels.[6][8]
Robustness	Lower	Higher	The method with the deuterated IS is less susceptible to variations in instrument performance and matrix composition across different sample lots.[4]

Note: The expected LOD values are based on published data for albuterol assays and the generally accepted improvements afforded by stable isotope-labeled internal standards.[3][5][13]

The Mechanistic Advantage of Deuterated Internal Standards

The superior performance of the method utilizing N-Benzyl Albuterol-d9 is rooted in its ability to mitigate several sources of analytical error.

Caption: How a deuterated internal standard corrects for analytical variability.

• Correction for Sample Preparation Losses: Any loss of albuterol during protein precipitation or solid-phase extraction will be mirrored by a proportional loss of N-Benzyl Albuterol-d9. The ratio of their signals remains constant, thus preserving the accuracy of the measurement.[7][9]

• Mitigation of Matrix Effects: Biological matrices are complex and can contain endogenous components that interfere with the ionization of the analyte in the mass spectrometer's source, either suppressing or enhancing the signal. Since the deuterated standard has virtually identical chromatographic and ionization properties to the unlabeled analyte, it experiences the same matrix effects.[4][6] By calculating the ratio of the analyte peak area to the internal standard peak area, these effects are effectively nullified.

• Compensation for Instrument Variability: Minor fluctuations in injection volume or mass spectrometer sensitivity over the course of an analytical run can introduce variability. The internal standard experiences these same fluctuations, and the use of the analyte-to-IS ratio provides a normalized response that is independent of these variations.[6]

Conclusion

For the sensitive and reliable quantification of albuterol in biological matrices, the use of a deuterated internal standard such as N-Benzyl Albuterol-d9 is not merely an option but a scientific necessity for achieving the highest quality data. While an analytical method for unlabeled albuterol can be developed, the incorporation of a stable isotope-labeled internal standard will demonstrably improve the limit of detection, precision, accuracy, and overall robustness of the assay. This enhancement in performance is critical for supporting drug development and clinical studies where accurate measurement of low drug concentrations is paramount. The principles and experimental design outlined in this guide provide a clear framework for validating the superior performance of deuterated internal standards in bioanalysis.

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30).
• Jacobson, G. A., Chong, F. W., & Davies, N. W. (2003). LC-MS method for the determination of albuterol enantiomers in human plasma using manual solid-phase extraction and a non-deuterated internal standard. Journal of Pharmaceutical and Biomedical Analysis, 31(5), 919–927.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis M
• Deuterated Standards for LC-MS Analysis. (2025, November 8).
• Tiwari, G., & Tiwari, R. (2010). Bioanalytical method validation: An updated review. Pharmaceutical Methods, 1(1), 25–38.
• LC-MS method for the determination of albuterol enantiomers in human plasma using manual solid-phase extraction and a non-deuterated internal standard. (2003, April 10).
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry?
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency.
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• Determination of Albuterol Sulfate using LC-MS/MS and Evaluation of Lung Microphysiological Systems Used for Inhaled Drugs. (n.d.). U.S.
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• Gasparetto, R. L., Bickel, S., Yin, X., Smith, T., Bhatnagar, A., Holm, R. H., & Zhang, X. (2025). Targeted LC-MS/MS method for quantifying respiratory pharmaceuticals in wastewater.
• Center for Drug Evaluation and Research. (2015). Application Number: 205636Orig1s000. U.S.

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